(R)-3-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid benzyl ester

Specification

• Molecular Formula: C16H23N3O3
• Molecular Weight: 305.37 g/mol
• IUPAC Name: benzyl (3R)-3-[[(2S)-2-aminopropanoyl]amino]piperidine-1-carboxylate
• Standard InChI: InChI=1S/C16H23N3O3/c1-12(17)15(20)18-14-8-5-9-19(10-14)16(21)22-11-13-6-3-2-4-7-13/h2-4,6-7,12,14H,5,8-11,17H2,1H3,(H,18,20)/t12-,14+/m0/s1
• Standard InChI Key: AVEKLUSFGQYLRX-GXTWGEPZSA-N
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H]1CCCN(C1)C(=O)OCC2=CC=CC=C2)N
• SMILES: CC(C(=O)NC1CCCN(C1)C(=O)OCC2=CC=CC=C2)N
• Canonical SMILES: CC(C(=O)NC1CCCN(C1)C(=O)OCC2=CC=CC=C2)N

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound’s IUPAC name, benzyl (3R)-3-[[(2S)-2-aminopropanoyl]amino]piperidine-1-carboxylate, reflects its intricate stereochemistry. Key features include:

• A piperidine ring substituted at the 3-position with an amino-propionyl group.

• A benzyl ester at the 1-position, providing hydrolytic stability and facilitating synthetic modifications.

• Two chiral centers: the (R)-configured carbon on the piperidine ring and the (S)-configured carbon on the 2-aminopropanoyl side chain.

Table 1: Key Chemical Properties

Property	Value
Molecular Formula	C₁₆H₂₃N₃O₃
Molecular Weight	305.37 g/mol
CAS Number	1401668-62-9
IUPAC Name	Benzyl (3R)-3-[[(2S)-2-aminopropanoyl]amino]piperidine-1-carboxylate
SMILES	CC@@HN
InChIKey	AVEKLUSFGQYLRX-GXTWGEPZSA-N

Synthesis and Characterization

Synthetic Routes

The synthesis involves multi-step organic transformations:

• Piperidine Ring Formation: A modified Dieckmann cyclization is employed to construct the piperidine core. β-Keto esters undergo cyclization under basic conditions, followed by decarboxylation to yield substituted piperidinones.

• Introduction of the Amino-Propionyl Group: A reductive amination strategy is utilized. For example, β-keto esters react with ammonium acetate to form enamines, which are reduced using sodium triacetoxyborohydride to yield β-amino esters.

• Benzyl Ester Protection: The carboxylic acid group is protected as a benzyl ester to prevent unwanted side reactions during subsequent steps. This is achieved via esterification with benzyl bromide in the presence of a base.

Key Reaction: Reductive Amination

$$\text{β-Keto ester} + \text{NH₄OAc} \xrightarrow{\text{NaBH(OAc)₃}} \text{β-Amino ester}$$

This step ensures stereochemical fidelity, critical for maintaining the (S)-configuration at the amino-propionyl side chain.

Characterization Techniques

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR confirm the structure and stereochemistry. For example, the benzyl group’s aromatic protons appear as a multiplet at δ 7.2–7.4 ppm.

• Mass Spectrometry (MS): High-resolution MS validates the molecular weight (observed m/z 305.37 for [M+H]⁺).

• Chiral HPLC: Ensures enantiomeric purity, a necessity for pharmaceutical applications.

Biological and Pharmaceutical Applications

Enzyme Inhibition

Piperidine derivatives are prominent in protease inhibition. For instance, structurally analogous compounds inhibit norovirus 3CL protease (IC₅₀ = 0.14 µM) and exhibit antiviral activity in cell-based assays (EC₅₀ = 0.04 µM). While direct data for this compound is limited, its amino-propionyl side chain mimics natural peptide substrates, suggesting potential as a protease inhibitor.

CNS-Targeted Drug Development

The piperidine scaffold is prevalent in central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier. Substituted piperidines in patents (e.g., WO2017135306A1) show activity against neurodegenerative targets, highlighting this compound’s utility as a synthetic intermediate.

Comparative Analysis with Analogues

Table 2: Comparison with Related Piperidine Derivatives

Compound	Molecular Weight	Key Feature	Application
(R)-3-((S)-2-Amino-propionylamino)-piperidine-1-carboxylate	305.37	Dual chiral centers, benzyl ester	Protease inhibition intermediate
(3S,4R)-4-Amino-3-hydroxy-piperidine-1-carboxylate	250.30	Hydroxy group at C3	Antibiotic synthesis
4-Substituted-3-aminopiperidin-2-ones	280–320	Lactam ring	Conformationally constrained peptides

Future Directions

• Biological Screening: Prioritize assays against viral proteases (e.g., SARS-CoV-2 3CLpro) and cancer targets (e.g., legumain).

• Stereochemical Optimization: Explore (R,R) and (S,S) diastereomers to enhance potency and selectivity.

• Prodrug Development: Replace the benzyl ester with bioreversible groups (e.g., pivaloyloxymethyl) to improve pharmacokinetics.